Cas no 2034224-92-3 (6-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine)

• Product Name: 6-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine
• CAS No: 2034224-92-3
• MF: C₁₇H₂₇N₅O₄S
• MW: 397.4924
• CID: 5346284
• Update Time: 2025-10-20

6-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• (3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone
• 6-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine

• Inchi： 1S/C17H27N5O4S/c1-20(2)15-4-5-16(19-18-15)26-14-8-9-21(12-14)17(23)13-6-10-22(11-7-13)27(3,24)25/h4-5,13-14H,6-12H2,1-3H3
• InChI Key： RFYPHUNEORDDOR-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])(C(N2C([H])([H])C([H])([H])C([H])(C2([H])[H])OC2C([H])=C([H])C(N(C([H])([H])[H])C([H])([H])[H])=NN=2)=O)C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 615
• XLogP3: 0
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 6-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine

6-{[1-(1-Methanesulfonylpiperidine-4-Carbonyl)Pyrrolidin-3-Yl]Oxy}-N,N-Dimethylpyridazin-3-Amine: A Comprehensive Overview

The compound 6-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine, identified by the CAS number 203422492, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a complex heterocyclic compound that combines elements of pyridazine, piperidine, and pyrrolidine rings, making it a subject of interest for researchers exploring novel chemical entities for therapeutic purposes.

The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and functional group compatibility. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging advanced catalytic techniques and green chemistry principles. The incorporation of a methanesulfonyl group within the piperidine ring introduces a sulfonamide functionality, which is known to enhance bioavailability and stability in biological systems.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets, including kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridazine ring, a central feature of the molecule, contributes to its aromatic stability and electronic properties, making it an ideal scaffold for further functionalization.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed its binding affinity towards specific protein targets, providing insights into its mechanism of action at the molecular level. Furthermore, in vitro assays have shown that the compound exhibits selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

The structural versatility of 6-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine also makes it a valuable tool in materials science. Its ability to form self-assembled monolayers and its compatibility with various polymer systems has opened avenues for applications in nanotechnology and advanced materials development.

In conclusion, the compound with CAS number 203422492 represents a significant advancement in heterocyclic chemistry. Its unique structure, combined with promising biological activity and versatile applications, positions it as a key player in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this molecule is poised to make a substantial impact across multiple scientific disciplines.